Cas no 1049768-10-6 (1-(2,6-dichlorobenzenesulfonyl)piperazine hydrochloride)

• Product Name: 1-(2,6-dichlorobenzenesulfonyl)piperazine hydrochloride
• CAS No: 1049768-10-6
• MF: C₁₀H₁₃Cl₃N₂O₂S
• MW: 331.646418333054
• CID: 3110270
• PubChem ID: 16246047
• Update Time: 2025-05-19

1-(2,6-dichlorobenzenesulfonyl)piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[(2,6-dichlorophenyl)sulfonyl]piperazine hydrochloride
• 1-(2,6-dichlorobenzenesulfonyl)piperazine hydrochloride
• SR-01000058762
• 1-[(2,6-Dichlorophenyl)sulfonyl]piperazine, HCl
• 1-[(2,6-dichlorobenzene)sulfonyl]piperazine hydrochloride
• 1-(2,6-dichlorophenyl)sulfonylpiperazine;hydrochloride
• EN300-11044
• ZRB76810
• 1-((2,6-Dichlorophenyl)sulfonyl)piperazinehydrochloride
• AKOS026852196
• G22689
• 1049768-10-6
• Z57032556
• SR-01000058762-1
• 1-((2,6-Dichlorophenyl)sulfonyl)piperazine hydrochloride
• MFCD07289054

• Inchi： 1S/C10H12Cl2N2O2S.ClH/c11-8-2-1-3-9(12)10(8)17(15,16)14-6-4-13-5-7-14;/h1-3,13H,4-7H2;1H
• InChI Key： SZCONCCITRWVNA-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1S(N1CCNCC1)(=O)=O)Cl.Cl

Computed Properties

• Exact Mass: 329.976332Da
• Monoisotopic Mass: 329.976332Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 342
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.8Ų

Additional information on 1-(2,6-dichlorobenzenesulfonyl)piperazine hydrochloride

Comprehensive Overview of 1-(2,6-Dichlorobenzenesulfonyl)piperazine Hydrochloride (CAS No. 1049768-10-6)

1-(2,6-Dichlorobenzenesulfonyl)piperazine hydrochloride (CAS No. 1049768-10-6) is a specialized chemical compound widely utilized in pharmaceutical research and organic synthesis. This compound belongs to the class of sulfonamide derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of the piperazine moiety enhances its potential as a building block for designing novel therapeutic agents, particularly in targeting central nervous system (CNS) disorders and infectious diseases.

In recent years, the demand for high-purity sulfonamide intermediates like 1-(2,6-dichlorobenzenesulfonyl)piperazine hydrochloride has surged due to advancements in precision medicine and combinatorial chemistry. Researchers are increasingly exploring its role in the synthesis of small-molecule inhibitors and GPCR (G-protein-coupled receptor) modulators, aligning with the growing interest in personalized therapeutics. The compound's unique structural features, including the dichlorobenzenesulfonyl group, contribute to its stability and reactivity, making it a valuable candidate for structure-activity relationship (SAR) studies.

From an industrial perspective, CAS No. 1049768-10-6 is often highlighted in discussions about green chemistry and sustainable synthesis. Manufacturers are adopting eco-friendly catalytic methods to produce such intermediates, addressing concerns about environmental impact and waste reduction. This aligns with the broader trend of ESG (Environmental, Social, and Governance) compliance in the chemical sector, a topic frequently searched by stakeholders.

Analytical characterization of 1-(2,6-dichlorobenzenesulfonyl)piperazine hydrochloride typically involves techniques like HPLC (High-Performance Liquid Chromatography), NMR (Nuclear Magnetic Resonance), and mass spectrometry. These methods ensure compliance with pharmacopeial standards, a critical requirement for API (Active Pharmaceutical Ingredient) development. The compound's hydrochloride salt form further enhances its solubility, a property highly sought after in formulation optimization.

Emerging applications of this compound include its exploration in neuroprotective agents and antimicrobial scaffolds, areas gaining traction due to global health challenges. Its mechanistic versatility also makes it a subject of interest in AI-driven drug discovery platforms, where computational modeling accelerates lead compound identification. Such intersections between traditional chemistry and digital innovation are reshaping R&D paradigms, as reflected in trending search queries.

Quality control protocols for CAS No. 1049768-10-6 emphasize residual solvent analysis and chiral purity, addressing regulatory expectations from agencies like the FDA and EMA. Suppliers often provide certificates of analysis (CoA) with detailed impurity profiles, catering to the stringent needs of contract research organizations (CROs) and pharmaceutical innovators.

In summary, 1-(2,6-dichlorobenzenesulfonyl)piperazine hydrochloride represents a nexus of cutting-edge research and industrial applicability. Its relevance spans from academic investigations to commercial-scale production, underscored by evolving scientific priorities and market dynamics. As the pharmaceutical landscape continues to emphasize targeted therapies and process sustainability, this compound is poised to remain a focal point in innovative chemistry discussions.